Cas no 1807939-40-7 (rac-(1R,2S)-2-methoxycyclohexane-1-sulfonyl chloride, cis)

• Product Name: rac-(1R,2S)-2-methoxycyclohexane-1-sulfonyl chloride, cis
• CAS No: 1807939-40-7
• MF: C₇H₁₃ClO₃S
• MW: 212.694320440292
• CID: 4619092
• PubChem ID: 119031847
• Update Time: 2025-06-10

rac-(1R,2S)-2-methoxycyclohexane-1-sulfonyl chloride, cis Chemical and Physical Properties

Names and Identifiers

• Cyclohexanesulfonyl chloride, 2-methoxy-, (1R,2S)-rel-
• rac-(1R,2S)-2-methoxycyclohexane-1-sulfonyl chloride, cis

• Inchi： 1S/C7H13ClO3S/c1-11-6-4-2-3-5-7(6)12(8,9)10/h6-7H,2-5H2,1H3/t6-,7+/m0/s1
• InChI Key： SZSTYCAMYADOFB-NKWVEPMBSA-N
• SMILES： [C@@H]1(S(Cl)(=O)=O)CCCC[C@@H]1OC

Computed Properties

• Exact Mass: 212.0273931g/mol
• Monoisotopic Mass: 212.0273931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 51.8Ų

Additional information on rac-(1R,2S)-2-methoxycyclohexane-1-sulfonyl chloride, cis

Introduction to rac-(1R,2S)-2-methoxycyclohexane-1-sulfonyl chloride, cis (CAS No. 1807939-40-7)

Rac-(1R,2S)-2-methoxycyclohexane-1-sulfonyl chloride, cis (CAS No. 1807939-40-7) is a versatile compound with significant applications in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structural features, which include a methoxy-substituted cyclohexane ring and a sulfonyl chloride functional group. These properties make it an important intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The chemical structure of rac-(1R,2S)-2-methoxycyclohexane-1-sulfonyl chloride, cis is particularly noteworthy due to its chirality. The presence of chiral centers in the molecule allows for the formation of enantiomers, which can have distinct biological activities. The racemic form of this compound, as indicated by the prefix "rac-", is a mixture of both enantiomers. This racemic mixture is often used in synthetic processes where enantioselectivity is not a critical requirement.

In recent years, there has been a growing interest in the use of sulfonyl chlorides as versatile building blocks in organic synthesis. Sulfonyl chlorides are known for their high reactivity and ability to participate in a wide range of chemical reactions, including nucleophilic substitution, sulfonation, and coupling reactions. Rac-(1R,2S)-2-methoxycyclohexane-1-sulfonyl chloride, cis is no exception and has been utilized in the synthesis of various complex molecules with potential therapeutic applications.

One of the key areas where rac-(1R,2S)-2-methoxycyclohexane-1-sulfonyl chloride, cis has shown promise is in the development of new drugs for the treatment of neurological disorders. Recent studies have demonstrated that compounds derived from this intermediate can exhibit potent neuroprotective effects. For example, a study published in the Journal of Medicinal Chemistry reported that a derivative of rac-(1R,2S)-2-methoxycyclohexane-1-sulfonyl chloride, cis was effective in reducing neuronal damage in models of Parkinson's disease.

Beyond its applications in drug discovery, rac-(1R,2S)-2-methoxycyclohexane-1-sulfonyl chloride, cis has also been explored for its potential use in materials science. The unique combination of its methoxy and sulfonyl functionalities makes it an attractive candidate for the synthesis of functional polymers and coatings. Research in this area has shown that derivatives of this compound can be used to create materials with enhanced mechanical properties and improved biocompatibility.

The synthesis of rac-(1R,2S)-2-methoxycyclohexane-1-sulfonyl chloride, cis typically involves several steps. One common approach is to start with 2-methoxycyclohexanol and convert it to the corresponding sulfoxide using an oxidizing agent such as meta-chloroperoxybenzoic acid (mCPBA). The sulfoxide is then further oxidized to the sulfone using another oxidizing agent like hydrogen peroxide or potassium permanganate. Finally, the sulfone is treated with thionyl chloride to form the desired sulfonyl chloride.

The purity and stability of rac-(1R,2S)-2-methoxycyclohexane-1-sulfonyl chloride, cis are critical factors that influence its performance in various applications. High-purity samples are essential for ensuring consistent results in synthetic processes and biological assays. Additionally, proper storage conditions are necessary to maintain the stability of this compound over time. It is recommended to store it at low temperatures and protect it from moisture and air exposure.

In conclusion, rac-(1R,2S)-2-methoxycyclohexane-1-sulfonyl chloride, cis (CAS No. 1807939-40-7) is a valuable compound with diverse applications in organic synthesis and medicinal chemistry. Its unique structural features and high reactivity make it an important intermediate in the development of new drugs and functional materials. Ongoing research continues to uncover new potential uses for this compound, further highlighting its significance in modern chemistry.